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Compound of Interest

Compound Name: Soyacerebroside II

Cat. No.: B10789029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Soyacerebroside II, a key

glycosphingolipid found in soybeans (Glycine max). This document details its position within

the glycosphingolipid metabolic pathway, its known biological activities, and relevant

experimental protocols for its study.

Introduction to Soyacerebroside II
Soyacerebroside II is a glucocerebroside, a type of neutral glycosphingolipid. Its structure

consists of a ceramide backbone, composed of a sphingoid base and a fatty acid, linked to a

single glucose molecule at the 1-hydroxyl moiety. Specifically, the predominant form of

glucosylceramide in soybeans, which includes Soyacerebroside II, is comprised of a 4,8-

sphingadiene (d18:2Δ4,Δ8) sphingoid base and an α-hydroxypalmitic acid (h16:0). This

structure imparts amphipathic properties to the molecule, allowing it to integrate into cellular

membranes and participate in various biological processes.

One of the notable functions of Soyacerebroside II is its ability to act as a Ca2+ ionophore,

facilitating the transport of calcium ions across biological membranes. This activity underlies

some of its physiological roles. Furthermore, emerging research has highlighted its potent anti-

inflammatory properties, suggesting its potential as a therapeutic agent in inflammatory

conditions such as osteoarthritis.
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Glycosphingolipid Metabolic Pathway and
Soyacerebroside II
Glycosphingolipid (GSL) metabolism is a complex and highly regulated process involving a

series of enzymatic reactions for both the synthesis and degradation of these essential

membrane components. Soyacerebroside II, as a glucocerebroside, occupies a central

position in this pathway in plants.

Biosynthesis of Soyacerebroside II
The synthesis of Soyacerebroside II begins with the formation of its ceramide backbone. This

process is followed by the transfer of a glucose molecule from a donor substrate to the

ceramide.

Enzyme: UDP-glucose:ceramide glucosyltransferase (UGCG; EC 2.4.1.80)

Substrates: Ceramide and UDP-glucose

Product: Glucosylceramide (Soyacerebroside II) and UDP

Cellular Location: Golgi apparatus

The UGCG enzyme catalyzes the formation of a β-glycosidic bond between the glucose and

the primary hydroxyl group of the ceramide. While the presence and activity of UGCG have

been established in soybeans, specific kinetic parameters for the enzyme with the endogenous

ceramide species that forms Soyacerebroside II are not readily available in the current

literature.
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Figure 1: Biosynthesis of Soyacerebroside II.

Catabolism of Soyacerebroside II
The degradation of Soyacerebroside II is a hydrolytic process that cleaves the glycosidic

bond, releasing glucose and ceramide.

Enzyme: β-Glucosidase (EC 3.2.1.21)

Substrate: Soyacerebroside II (Glucosylceramide)

Products: Ceramide and Glucose

Cellular Location: Lysosomes (in animals), vacuoles (in plants)

In soybeans, a β-glucosidase with specificity towards glucosyl isoflavones has been isolated

and characterized. While this demonstrates the presence of enzymes capable of hydrolyzing β-

glucosidic linkages, specific kinetic data for the hydrolysis of Soyacerebroside II by a soybean

β-glucosidase is not currently available. A study on a β-glucosidase from Aspergillus terreus
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reported a Km of 1.73 mmol/L and a Vmax of 42.37 U/mg for the substrate p-nitrophenyl-β-D-

glucopyranoside[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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